![molecular formula C13H12BrFN2O B2421254 (E)-3-(4-bromo-2-fluorophenyl)-2-cyano-N-propan-2-ylprop-2-enamide CAS No. 868231-97-4](/img/structure/B2421254.png)
(E)-3-(4-bromo-2-fluorophenyl)-2-cyano-N-propan-2-ylprop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a type of organic molecule that contains a cyano group (-CN), a prop-2-enamide group (a type of unsaturated amide), and a bromo-fluorophenyl group (a phenyl ring with bromine and fluorine substituents). The presence of these functional groups could give this compound interesting chemical properties and reactivity .
Synthesis Analysis
The synthesis of such a compound would likely involve the reaction of a suitable bromo-fluorophenyl precursor with a compound containing the cyano and prop-2-enamide groups. The exact method would depend on the specific reactivity of these precursors .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the cyano group, the prop-2-enamide group, and the bromo-fluorophenyl group would all contribute to its overall structure .Chemical Reactions Analysis
The chemical reactions that this compound can undergo would be influenced by its functional groups. For example, the cyano group might undergo reactions such as hydrolysis or reduction, while the bromo-fluorophenyl group might participate in electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure and the functional groups it contains .Scientific Research Applications
Tyrosine Kinase Inhibition
Compounds similar to (E)-3-(4-bromo-2-fluorophenyl)-2-cyano-N-propan-2-ylprop-2-enamide, such as 4-[(3-bromophenyl)amino]pyrido[3,4-d]pyrimidine derivatives, have been found to be potent inhibitors of the tyrosine kinase activity of receptors for the EGF family of growth factors. These inhibitors are essential for targeted cancer therapy, as they block the signal transduction pathways essential for tumor growth and proliferation (Rewcastle et al., 1998).
Antimicrobial Activity
Thiourea derivatives, including those with halogen substituents similar to the bromo and fluoro groups in this compound, have demonstrated significant antimicrobial activity, particularly against Pseudomonas aeruginosa and Staphylococcus aureus. These findings highlight the potential for developing novel antimicrobial agents based on this chemical structure (Limban et al., 2011).
Anti-inflammatory and Analgesic Properties
Research on compounds structurally related to this compound has revealed their potential for anti-inflammatory and analgesic applications. Specifically, indanylidenes derived from cinnamamide analogs have shown promising results as potent, centrally acting muscle relaxants with anti-inflammatory and analgesic activity (Musso et al., 2003).
Anticonvulsant and Antinociceptive Effects
Compounds with a structure similar to this compound have been studied for their anticonvulsant and antinociceptive effects. One such compound, an anticonvulsant enaminone, has shown promising results in tests for antinociceptive activity, indicating potential therapeutic applications for pain management (Masocha et al., 2016).
Electronic and Photophysical Properties
Chalcone derivatives, which share functional groups with this compound, have been investigated for their electronic and photophysical properties, making them candidates for applications in materials science, including organic electronics and fluorescence studies (Kumari et al., 2017).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(E)-3-(4-bromo-2-fluorophenyl)-2-cyano-N-propan-2-ylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12BrFN2O/c1-8(2)17-13(18)10(7-16)5-9-3-4-11(14)6-12(9)15/h3-6,8H,1-2H3,(H,17,18)/b10-5+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWVFBDASSAWBGQ-BJMVGYQFSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C(=CC1=C(C=C(C=C1)Br)F)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)NC(=O)/C(=C/C1=C(C=C(C=C1)Br)F)/C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12BrFN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.